![molecular formula C21H22ClN3OS B459755 3-amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide CAS No. 625370-14-1](/img/structure/B459755.png)
3-amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural features common in pharmaceuticals and biologically active compounds. It has an amine group (-NH2), a carboxamide group (-CONH2), a thieno[2,3-b]quinoline core, and a chloro-methylphenyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The thieno[2,3-b]quinoline core could be synthesized using strategies for heterocyclic compound synthesis . The amine and carboxamide groups could be introduced through functional group transformations .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thieno[2,3-b]quinoline core, which is a fused ring system containing a thiophene (a five-membered ring with one sulfur atom) and a quinoline (a fused ring system with one benzene and one pyridine ring) .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. The amine group could participate in reactions like alkylation, acylation, and condensation. The carboxamide group could be involved in hydrolysis, reduction, and condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. Factors like its size, shape, functional groups, and the presence of heteroatoms (like nitrogen and sulfur in this case) would influence properties like solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Quinoxaline Derivatives
Anticorrosive Properties
Quinoxaline derivatives have been recognized for their effectiveness as anticorrosive materials. They exhibit good performance against metallic corrosion due to their ability to form highly stable chelating complexes with surface metallic atoms through coordination bonding, making them valuable for protecting industrial materials (Verma et al., 2020).
Quinoline and Quinazoline Derivatives
Optoelectronic Materials
Quinazoline and pyrimidine derivatives have been extensively researched for their applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. These derivatives are integral in the creation of novel optoelectronic materials due to their incorporation into π-extended conjugated systems, contributing significantly to the development of organic light-emitting diodes (OLEDs) and other electronic and photonic devices (Lipunova et al., 2018).
Medicinal Chemistry
Quinoline and quinazoline alkaloids have been the focus of medicinal chemistry for over two centuries, with many compounds exhibiting significant bioactivities. These include antitumor, antimalarial, antibacterial, antifungal, and anti-inflammatory effects, among others. The therapeutic significance of these compounds has led to the development of drugs such as quinine and camptothecin, highlighting the potential for discovering new drugs from naturally occurring and synthetically modified quinoline and quinazoline alkaloids (Shang et al., 2018).
General Applications
Antimicrobial and Anticancer Potential
Various quinoline and quinazoline derivatives have been studied for their antimicrobial and anticancer properties. These compounds have been shown to interact with biological systems through pharmacophoric substituents, multicyclic ring systems, and lipophilic characteristics, allowing them to penetrate biological membranes and exert significant biological activities (Pluta et al., 2011).
Future Directions
properties
IUPAC Name |
3-amino-N-(3-chloro-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN3OS/c1-3-12-5-7-17-13(8-12)9-15-18(23)19(27-21(15)25-17)20(26)24-14-6-4-11(2)16(22)10-14/h4,6,9-10,12H,3,5,7-8,23H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZQCCAJOHJHYOM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC(=C(C=C4)C)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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